Cas no 40538-11-2 (Diphenyl(p-vinylphenyl)phosphine)

• Product Name: Diphenyl(p-vinylphenyl)phosphine
• CAS No: 40538-11-2
• MF: C₂₀H₁₇P
• MW: 288.322746038437
• MDL: MFCD04038139
• CID: 328915
• PubChem ID: 329762770
• Update Time: 2025-04-19

Diphenyl(p-vinylphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Diphenyl(4-vinylphenyl)phosphine
• 4-(DIPHENYLPHOSPHINO)STYRENE
• DIPHENYL(P-VINYLPHENYL)PHOSPHINE
• DIPHENYLPHOSPHINOSTYRENE
• Phosphine,(4-ethenylphenyl)diphenyl-
• (4-vinylphenyl)diphenylphosphine
• CHEMBL2140984
• 40538-11-2
• (4-ETHENYLPHENYL)DIPHENYLPHOSPHANE
• Diphenyl(4-vinylphenyl)phosphane
• AKOS016015008
• p-diphenylphosphino-styrene
• CS-0361301
• (4-ethenylphenyl)-diphenylphosphane
• Diphenylphosphinostyrene (DPPST)
• FT-0724847
• FRPLKHQCXVNBNO-UHFFFAOYSA-N
• V0166
• 4-(Diphenylphosphino)styrene, 97%
• NCGC00091416-02
• Diphenyl(4-vinylphenyl)phosphine (stabilized with BHT)
• DTXSID90110006
• (4-Ethenylphenyl)diphenylphosphine
• SCHEMBL98719
• MFCD04038139
• AS-61191
• G78656
• Diphenyl(p-vinylphenyl)phosphine

• MDL： MFCD04038139
• Inchi： 1S/C20H17P/c1-2-17-13-15-20(16-14-17)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h2-16H,1H2
• InChI Key： FRPLKHQCXVNBNO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 288.10700
• Monoisotopic Mass: 288.106787540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: 75-80 °C
• Boiling Point: 400.6 °C at 760 mmHg
• Flash Point: 206.9 °C
• PSA: 13.59000
• LogP: 4.08780
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Diphenyl(p-vinylphenyl)phosphine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives